Cas no 1600487-91-9 (1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid)

• Product Name: 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid
• CAS No: 1600487-91-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6793537
• PubChem ID: 114820582
• Update Time: 2025-05-19

1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• G82008
• 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid
• 1600487-91-9
• starbld0039947

• Inchi： 1S/C12H16N2O2/c15-11(16)10-8-7-12(4-1-2-5-12)6-3-9(8)13-14-10/h1-7H2,(H,13,14)(H,15,16)
• InChI Key： FOAXDFATKUNCOH-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC3(C2)CCCC3)NN=1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid

1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic Acid: A Comprehensive Overview

The compound 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid (CAS No. 1600487-91-9) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The molecule's structure is further distinguished by the presence of a cyclopentane ring fused to an indazole moiety, with a carboxylic acid group attached at the 3' position. This combination of structural features makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of spirocyclic compounds in modulating biological targets associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The indazole ring system, in particular, has been shown to exhibit significant bioactivity due to its ability to interact with various protein targets through π-π interactions and hydrogen bonding. The incorporation of the cyclopentane ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

The synthesis of 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by the formation of the spirocyclic structure through intramolecular cyclization reactions. The final step involves the introduction of the carboxylic acid group, which can be achieved through oxidation or direct synthesis methods. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

From a pharmacological perspective, this compound has demonstrated potent activity in preclinical models. For instance, studies have shown that it exhibits antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has been found to possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory diseases. The carboxylic acid group plays a crucial role in these activities by enhancing solubility and facilitating interactions with biological targets.

One of the most intriguing aspects of this compound is its ability to modulate neurotrophic factors, which are critical for neuronal survival and function. Recent research has indicated that it may hold promise in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The spirocyclic structure is believed to contribute significantly to this activity by enabling favorable interactions with specific receptors or enzymes involved in neuroprotection.

In terms of drug delivery, the unique structure of 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid presents both opportunities and challenges. Its lipophilic nature suggests potential for poor aqueous solubility, which could limit its bioavailability. However, researchers have explored strategies such as nanoparticle encapsulation and prodrug design to overcome these limitations. These efforts have shown promising results in improving the pharmacokinetic profile of the compound.

The development of this compound into a therapeutic agent requires further investigation into its safety profile and efficacy in vivo models. Preclinical studies are currently underway to assess its toxicity, pharmacokinetics, and biodistribution. Early results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses.

In conclusion, 1',4',6',7'-Tetrahydrospiro[cyclopentane-1,5'-indazole]-3'-carboxylic acid represents a compelling lead compound for drug discovery efforts targeting diverse therapeutic areas. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological insights, positions it as a strong candidate for further development into clinically relevant treatments.